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Compound of Interest

Compound Name:
3-amino-1H-indazole-6-carboxylic

Acid

Cat. No.: B1281156 Get Quote

Technical Data for 3-amino-1H-indazole-6-
carboxylic acid
This document provides the predicted molecular formula and molecular weight for the

compound 3-amino-1H-indazole-6-carboxylic acid, a heterocyclic aromatic organic

compound of interest to researchers in medicinal chemistry and drug development.

Predicted Molecular Properties
The molecular formula and weight have been determined based on the structure of the parent

compound, 1H-indazole-6-carboxylic acid, with the addition of an amino group at the 3-position.

The base formula for 1H-indazole-6-carboxylic acid is C₈H₆N₂O₂. The substitution of a

hydrogen atom with an amino group (NH₂) results in a net addition of one nitrogen and one

hydrogen atom.

Property Predicted Value

Molecular Formula C₈H₇N₃O₂

Molecular Weight 177.16 g/mol
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Note: As this request pertains to the prediction of fundamental chemical properties, detailed

experimental protocols and signaling pathway diagrams are not applicable to this topic.

To cite this document: BenchChem. [3-amino-1H-indazole-6-carboxylic acid predicted
molecular weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-
predicted-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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